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Compound of Interest

Compound Name: Nabitan

CAS No.: 66556-74-9

Cat. No.: B1213275

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nabitan is a synthetic cannabinoid and an analog of dronabinol (Δ⁹-tetrahydrocannabinol).[1] It

functions as an agonist at both cannabinoid receptor type 1 (CB1) and type 2 (CB2), which are

key components of the endocannabinoid system. CB1 receptors are highly expressed in the

central nervous system (CNS), while CB2 receptors are primarily found in the periphery,

particularly on immune cells. This dual agonism suggests that Nabitan has the potential to

modulate various physiological processes, including pain perception, inflammation, and

neurotransmission. A notable characteristic of Nabitan is its water-solubility, which offers a

significant advantage for in vitro and in vivo experimental design over many other lipophilic

cannabinoids. Although not developed for clinical use, Nabitan serves as a valuable tool

compound for CNS research, enabling the investigation of the endocannabinoid system's role

in health and disease.
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Property Value Source

Molecular Formula C₃₅H₅₂N₂O₃ -

Molecular Weight 548.8 g/mol -

Appearance White to off-white solid -

Solubility Water-soluble -

Pharmacological Profile
While specific quantitative data for Nabitan is not readily available in the public domain, the

following table illustrates the expected pharmacological parameters based on its classification

as a CB1/CB2 agonist. Researchers should determine these values experimentally for their

specific assay systems.
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Parameter Receptor Illustrative Value Description

Binding Affinity (Ki) CB1 15 nM

The inhibition constant

(Ki) represents the

concentration of

Nabitan required to

occupy 50% of the

receptors in a

competitive binding

assay. A lower Ki

value indicates higher

binding affinity.

CB2 25 nM

Functional Potency

(EC50)
CB1 50 nM

The half-maximal

effective concentration

(EC50) is the

concentration of

Nabitan that produces

50% of its maximum

possible effect in a

functional assay (e.g.,

GTPγS binding or

cAMP inhibition).

CB2 75 nM

Signaling Pathway
Nabitan, as a CB1 and CB2 receptor agonist, is expected to activate intracellular signaling

cascades typical for these G-protein coupled receptors (GPCRs). Upon binding, it promotes the

exchange of GDP for GTP on the associated Gi/o protein, leading to the dissociation of the Gα

and Gβγ subunits. This initiates a cascade of downstream effects, including the inhibition of

adenylyl cyclase, modulation of ion channels, and activation of mitogen-activated protein

kinase (MAPK) pathways.
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Cell Membrane

Cellular Response

Nabitan CB1/CB2 ReceptorBinds Gi/o Protein
(GDP-bound)

Activates Gi/o Protein
(GTP-bound)

GDP -> GTP

Adenylyl CyclaseInhibits

MAPK
Pathway

Activates

Ion Channels
(e.g., K+, Ca2+)

Modulates

cAMP
Converts ATP to

Decreased Neuronal Excitability
Altered Gene Expression

Modulation of Neurotransmitter Release

Prepare cell membranes
expressing hCB1 or hCB2

Incubate membranes with
[3H]CP-55,940 (radioligand)

and varying concentrations of Nabitan

Separate bound from free radioligand
by rapid vacuum filtration

Quantify bound radioactivity
using liquid scintillation counting

Analyze data to determine IC50
and calculate Ki value

 

Acclimate mice/rats to the
testing environment and apparatus

Determine baseline pain threshold
(latency to paw lick or jump)

Administer Nabitan or vehicle
(e.g., intraperitoneally)

Place animal on hot plate at
predetermined time points post-administration

Record the latency to respond
(paw lick or jump)

Analyze the increase in latency
compared to baseline and vehicle control

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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